Cas no 139308-65-9 (Tolafentrine)

• Product Name: Tolafentrine
• CAS No: 139308-65-9
• MF: C₂₈H₃₁N₃O₄S
• MW: 505.628445863724
• CID: 187838
• PubChem ID: 65990
• Update Time: 2025-09-26

Tolafentrine Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methyl-,rel-(-)-
• Tolafentrine
• Benzenesulfonamide,N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,...
• Benzenesulfonamide,N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-m
• N-[4-[(4aS,10bR)-8,9-dimethoxy-2-methyl-3,4,4a,10b-tetrahydro-1H-benzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methylbenzenesulfonamide
• tolafentrine[inn]
• UNII-11U7K6T56X
• DTXSID20161006
• Tolafentrine [INN]
• BY-4070
• 4-Phenylthiophene-2-carboxylicacid
• TOLAFENTRINE [WHO-DD]
• BENZENESULFONAMIDE, N-(4-(1,2,3,4,4A,10B-HEXAHYDRO-8,9-DIMETHOXY-2-METHYLBENZO(C)(1,6)NAPHTHYRIDIN-6-YL)PHENYL)-4-METHYL-, CIS-(-)
• rel-(-)-N-[4-[(4aR,10bS)-1,2,3,4,4a,10b-Hexahydro-8,9-dimethoxy-2-methylbenzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methylbenzenesulfonamide
• NS00121465
• N-[4-[(4Ar,10bS)-8,9-dimethoxy-2-methyl-3,4,4a,10b-tetrahydro-1H-benzo[c][1,6]naphthyridin-6-yl]phenyl]-4-methylbenzenesulfonamide
• 139308-65-9
• (-)-4'-(cis-1,2,3,4,4a,10b-Hexahydro-8,9-dimethoxy-2-methylbenzo(c)(1,6)naphthyridin-6-yl)-p-toluenesulfonanilide
• J-007264
• SCHEMBL159331
• CHEMBL2104505
• B-9004070
• 11U7K6T56X
• HY-W700639
• tolafentrinum
• DTXCID7083497
• CS-0809167
• tolafentrina
• DB-231422
• N-[4-[(4as,10br)-8,9-dimethoxy-2-methyl-3,4,4a,10b-tetrahydro-1H-pyrido[4,3-c]isoquinolin-6-yl]phenyl]-4-methylbenzenesulfonamide

• Inchi： 1S/C28H31N3O4S/c1-18-5-11-21(12-6-18)36(32,33)30-20-9-7-19(8-10-20)28-23-16-27(35-4)26(34-3)15-22(23)24-17-31(2)14-13-25(24)29-28/h5-12,15-16,24-25,30H,13-14,17H2,1-4H3/t24-,25-/m0/s1
• InChI Key： FVZJIAUYFDQQKJ-DQEYMECFSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC(=CC=1)C1C2C=C(C(=CC=2[C@@H]2CN(C)CC[C@@H]2N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 505.20400
• Monoisotopic Mass: 505.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.1
• Topological Polar Surface Area: 88.6A^2

Experimental Properties

• Density: 1.29
• Boiling Point: 624.7°C at 760 mmHg
• Flash Point: 331.6°C
• Refractive Index: 1.64
• PSA: 88.61000
• LogP: 4.97900